Cas no 1213620-82-6 (METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE
• CAS No: 1213620-82-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5592498
• PubChem ID: 1419126
• Update Time: 2025-11-06

METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE
• Methyl (s)-3-amino-3-(4-ethylphenyl)propanoate
• Benzenepropanoic acid, β-amino-4-ethyl-, methyl ester, (βS)-
• EN300-1162599
• CS-0347164
• 1213620-82-6

• Inchi： 1S/C12H17NO2/c1-3-9-4-6-10(7-5-9)11(13)8-12(14)15-2/h4-7,11H,3,8,13H2,1-2H3/t11-/m0/s1
• InChI Key： AYPDUDDQDAFJQH-NSHDSACASA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±30.0 °C(Predicted)
• pka: 7.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE

METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE (CAS No. 1213620-82-6): An Overview of Its Structure, Properties, and Applications

METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE (CAS No. 1213620-82-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and medicinal chemistry. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications.

The chemical structure of METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE is defined by a chiral center at the carbon atom adjacent to the amino group. The presence of this chiral center imparts enantiomeric properties to the molecule, which can significantly influence its biological activity and pharmacological profile. The compound consists of a substituted phenyl ring, an amino group, and a methyl ester group, all connected through a propyl chain.

Recent studies have highlighted the importance of chiral compounds in drug development due to their potential to exhibit distinct pharmacological properties compared to their racemic counterparts. The enantiomeric purity of METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE is crucial for optimizing its therapeutic effects and minimizing side effects. Techniques such as chiral chromatography and asymmetric synthesis have been employed to achieve high enantiomeric purity.

In terms of physical properties, METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE is typically a solid at room temperature with a melting point ranging from 50 to 60°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic and analytical procedures.

The biological activity of METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammatory conditions. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

Furthermore, METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE has shown potential as a neuroprotective agent. Preclinical studies in animal models have indicated that it can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic applications in neurodegenerative disorders.

The mechanism of action of METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE is not yet fully understood, but it is believed to involve multiple pathways. It may interact with specific receptors or enzymes involved in inflammation and neuroprotection. Ongoing research aims to elucidate these mechanisms further, which could provide valuable insights for drug design and development.

In addition to its therapeutic potential, METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE has also been explored as a building block for the synthesis of more complex molecules. Its versatile chemical structure allows for various functional group modifications, making it a useful intermediate in organic synthesis. This property has led to its use in the development of new drugs and materials with enhanced properties.

The safety profile of METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE is an important consideration for its practical applications. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully evaluate its safety in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions.

In conclusion, METHYL (3S)-3-AMINO-3-(4-ETHYLPHENYL)PROPANOATE (CAS No. 1213620-82-6) is a promising compound with diverse applications in pharmaceuticals and medicinal chemistry. Its unique structural features, biological activities, and potential therapeutic benefits make it an attractive target for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the advancement of healthcare and medicine.